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Compound of Interest

Compound Name: Bis-PEG12-acid

Cat. No.: B8106470

This technical guide provides comprehensive safety information for Bis-PEG12-acid, intended
for researchers, scientists, and drug development professionals. The following sections detail
the toxicological data, handling protocols, and safety procedures to ensure the safe and
effective use of this compound in a laboratory setting.

Chemical and Physical Properties

Bis-PEG12-acid is a homobifunctional PEG linker with two terminal carboxylic acid groups.
The polyethylene glycol (PEG) spacer is hydrophilic, which enhances the solubility of this
compound in aqueous solutions.

Property Value Reference
Chemical Formula C28H54016 --INVALID-LINK--
Molecular Weight 646.72 g/mol --INVALID-LINK--
CAS Number 51178-68-8 --INVALID-LINK--
) ) ) General observation for similar

Appearance White to off-white solid

compounds
Purity Typically 295% --INVALID-LINK--

Toxicological Data
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According to its Safety Data Sheet (SDS), Bis-PEG12-acid is not classified as a hazardous
substance.[1] However, as with any chemical, it should be handled with care. The toxicological
data for Bis-PEG12-acid is not extensively documented. Therefore, data from structurally
similar polyethylene glycol (PEG) compounds are presented below to provide an indication of
its toxicological profile.

Metric Value Test Species Notes

Data for PEG-12

Acute Oral Toxicit
Y >25 g/kg Mouse Laurate, a structurally

(LD50) -
similar compound.

PEGs generally
Dermal Irritation Low to negligible General for PEGs exhibit low dermal

irritation on intact skin.

PEGs are generally
o o considered to have

Ocular Irritation Low to negligible General for PEGs S
low ocular irritation

potential.

Data for PEG 3350
aerosol. The lung was

: . identified as the target
Inhalation Toxicity

109 - 567 mg/m3 Rat organ with a slight
(NOAEL)

increase in alveolar
macrophages

observed.

Note: The provided toxicological data is for structurally related compounds and should be used
for guidance only. A substance-specific risk assessment should be conducted before use.

Hazard Identification and First Aid
While not classified as hazardous, direct contact and inhalation should be avoided.

o Eye Contact: May cause mild irritation.

» Skin Contact: Prolonged or repeated contact may cause mild irritation.
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e Inhalation: May cause respiratory tract irritation.
» Ingestion: Not expected to be a primary route of exposure in a laboratory setting.

First Aid Measures:

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) ) o
upper and lower eyelids. Get medical attention if

irritation persists.[1]

Wash off with soap and plenty of water. Get
Skin Contact medical attention if irritation develops and

persists.[1]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[1]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1]

Experimental Protocols: Safe Handling and Storage

Adherence to proper laboratory procedures is crucial for the safe handling of Bis-PEG12-acid.

Personal Protective Equipment (PPE)

The following PPE should be worn when handling Bis-PEG12-acid:
o Eye Protection: Safety glasses with side-shields or goggles.
e Hand Protection: Compatible chemical-resistant gloves (e.qg., nitrile rubber).

o Skin and Body Protection: Laboratory coat.
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Figure 1: Personal Protective Equipment (PPE) selection flowchatrt.

Handling Procedures

e Preparation: Work in a well-ventilated area, preferably in a chemical fume hood.

Weighing and Transfer: Avoid generating dust. Use appropriate tools for transfer.

Solution Preparation: When dissolving, add the solid to the solvent slowly.

Spill Cleanup: In case of a spill, wear appropriate PPE. Absorb the spill with an inert material

(e.g., vermiculite, sand) and place it in a suitable container for disposal.

Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Storage

» Store in a tightly closed container.
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o Keep in a cool, dry, and well-ventilated place.
e Bis-PEG12-acid is hygroscopic; protect from moisture.
e Incompatible Materials: Avoid contact with strong oxidizing agents.

Accidental Release and Firefighting Measures

o Accidental Release: Ventilate the area of the leak or spill. Wear appropriate personal
protective equipment. Sweep up and place in a suitable, closed container for disposal.

o Firefighting Measures: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide. Wear self-contained breathing apparatus for firefighting if necessary.

General Laboratory Safety Workflow

The following diagram illustrates a general workflow for safely handling chemical compounds
like Bis-PEG12-acid in a research environment.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b8106470?utm_src=pdf-body
https://www.benchchem.com/product/b8106470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8106470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

é Planning & Preparation )

[Review SDS & Literature

l

Gonduct Risk Assessmena

l

[Select Appropriate PP@

- J

(& 2

xperimental Execution

Prepare Work Area
(Fume Hood)

Handle Chemical

Perform Experiment
- J

Post-Exgeriment

4 )

@econtaminate Work Area

Properly Dispose of Waste

Store or Dispose of
Unused Chemical

- J

Click to download full resolution via product page

Figure 2: General workflow for handling chemical compounds.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b8106470?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8106470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

Bis-PEG12-acid is a valuable research chemical that is not classified as hazardous. However,
adherence to standard laboratory safety protocols, including the use of appropriate personal
protective equipment and proper handling and storage procedures, is essential to ensure a
safe working environment. Researchers should always consult the most recent Safety Data
Sheet and perform a thorough risk assessment before initiating any new experimental work
with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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